Cas no 1804892-24-7 (2-Bromo-3-(difluoromethyl)-4-iodopyridine-6-acetic acid)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-iodopyridine-6-acetic acid
• CAS No: 1804892-24-7
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4862985
• Update Time: 2025-09-28

2-Bromo-3-(difluoromethyl)-4-iodopyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-iodopyridine-6-acetic acid

• Inchi： 1S/C8H5BrF2INO2/c9-7-6(8(10)11)4(12)1-3(13-7)2-5(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： WRTOAVGIAONJEK-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)O)=NC(=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-3-(difluoromethyl)-4-iodopyridine-6-acetic acid

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-4-iodopyridine-6-acetic acid (CAS No. 1804892-24-7)

2-Bromo-3-(difluoromethyl)-4-iodopyridine-6-acetic acid (CAS No. 1804892-24-7) is a highly specialized halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of bromine, iodine, and difluoromethyl functional groups, making it a valuable intermediate for designing novel bioactive molecules. Its structural complexity and reactivity have garnered attention in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated heterocycles like 2-Bromo-3-(difluoromethyl)-4-iodopyridine-6-acetic acid has surged due to their role in medicinal chemistry and crop protection. Researchers are increasingly exploring its applications in targeted therapies, especially for oncology and infectious diseases. The compound's multifunctional scaffold allows for diverse modifications, aligning with the growing trend of structure-activity relationship (SAR) studies in modern drug design.

The synthesis of 2-Bromo-3-(difluoromethyl)-4-iodopyridine-6-acetic acid involves advanced cross-coupling reactions and halogenation techniques, which are topics frequently searched in organic chemistry forums and academic databases. Its CAS No. 1804892-24-7 serves as a critical identifier for regulatory compliance and patent literature, a common query among chemical procurement specialists. The compound's stability under various pH conditions also makes it a subject of interest for formulation scientists.

From an SEO perspective, this compound intersects with trending queries such as "halogenated pyridine uses," "difluoromethyl group reactivity," and "iodopyridine derivatives in drug discovery." Its relevance to green chemistry is another hotspot, as industries seek eco-friendly synthetic routes for complex molecules. Analytical methods like HPLC and NMR for characterizing this compound are also frequently discussed in research communities.

In summary, 2-Bromo-3-(difluoromethyl)-4-iodopyridine-6-acetic acid (CAS No. 1804892-24-7) exemplifies the intersection of innovation and practical application in chemical sciences. Its versatility and adaptability to emerging trends ensure its continued prominence in both academic and industrial settings, addressing the evolving needs of life sciences and material innovation.